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Compound of Interest

Compound Name: Ro 31-4639

Cat. No.: B1679479 Get Quote

Essential Safety and Handling Guide for Ro 31-
4639
Disclaimer: This document provides essential safety and logistical information for handling Ro
31-4639 based on its chemical class and general laboratory safety principles for potent

compounds. A specific Safety Data Sheet (SDS) for Ro 31-4639 is not publicly available.

Therefore, this guidance should be used in conjunction with a thorough risk assessment

conducted by qualified personnel.

Ro 31-4639 is a potent inhibitor of phospholipase A2 and should be handled with extreme

caution as a compound with unknown toxicity.[1] The information provided here is intended for

researchers, scientists, and drug development professionals.

Hazard Identification and Physicochemical
Properties
As a potent phospholipase A2 inhibitor, Ro 31-4639 is expected to have significant biological

activity. Due to the lack of specific toxicological data, it should be treated as a highly hazardous

substance. The primary routes of exposure are inhalation, ingestion, and skin/eye contact.
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Property Value Source

Chemical Name Ro 31-4639 -

CAS Number 125131-65-9 [2]

Molecular Formula C₂₁H₄₆BrNO [2]

Physical Form Solid (assumed powder) [2]

Purity ≥90% [2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure. The following table outlines

the minimum required PPE for handling Ro 31-4639.

Body Part Required PPE Standard

Respiratory

NIOSH-approved respirator

with P100 filters (for solids) or

a supplied-air respirator.

-

Hands
Double-gloving with nitrile or

neoprene gloves.
-

Eyes/Face
Chemical safety goggles and a

face shield.
-

Body

Disposable lab coat with tight

cuffs, and a chemical-resistant

apron or coveralls.

-

Feet
Closed-toe shoes and

disposable shoe covers.
-

Operational Plan for Handling Ro 31-4639
All handling of Ro 31-4639, especially the solid form, must be conducted in a designated area

within a certified chemical fume hood, glove box, or other containment enclosure.
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3.1. Receiving and Storage

Receiving: Inspect the package for any damage in a designated receiving area. Wear

appropriate PPE.

Storage: Store in a tightly sealed, clearly labeled container. Keep in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents.

3.2. Preparation of Solutions

Weighing: Weigh the solid compound within a containment system (e.g., a ventilated balance

enclosure or glove box) to minimize the risk of airborne particles.

Dissolving: Add the solvent to the weighed compound slowly and carefully. Use a sealed

container for dissolution.

3.3. Experimental Use

All procedures involving Ro 31-4639, whether in solid or solution form, should be performed

within a chemical fume hood or other primary containment device.

Use dedicated labware and equipment. If not possible, thoroughly decontaminate after use.

3.4. Spill Response

Small Spills (Solid):

Do not sweep. Gently cover the spill with absorbent paper towels.

Wet the towels with a suitable solvent (e.g., ethanol) to prevent dust generation.

Carefully wipe up the spill, working from the outside in.

Place all contaminated materials in a sealed, labeled hazardous waste container.

Small Spills (Liquid):

Absorb the spill with inert material (e.g., vermiculite, sand).
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Place the contaminated absorbent material into a sealed, labeled hazardous waste

container.

Large Spills:

Evacuate the area immediately.

Alert others and prevent entry.

Contact the institution's environmental health and safety (EHS) department.

Disposal Plan
All waste containing Ro 31-4639 is considered hazardous waste.

Solid Waste: Collect all contaminated solid waste, including gloves, disposable lab coats,

and weighing papers, in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Ro 31-4639 in a sealed, labeled, and

compatible hazardous waste container. As Ro 31-4639 is an amine compound, it should not

be mixed with other waste streams unless compatibility is confirmed.

Sharps: All contaminated sharps must be disposed of in a designated sharps container.

Decontamination: Decontaminate all surfaces and equipment with a suitable solvent (e.g.,

70% ethanol) followed by soap and water. Collect all decontamination materials as

hazardous waste.

Final Disposal: All hazardous waste must be disposed of through the institution's EHS-

approved hazardous waste management program.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Ro 31-4639.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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